Ethyl quinoline-3-carboxylate

• IUPAC Name: ethyl quinoline-3-carboxylate
• InChI: InChI=1S/C12H11NO2/c1-2-15-12(14)10-7-9-5-3-4-6-11(9)13-8-10/h3-8H,2H2,1H3
• InChI Key: OTTDACPMYLDVTL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=CC=CC=C2N=C1
• Molecular Formula: C12H11NO2
• DSSTOX Substance ID: DTXSID40300415
• Molecular Weight: 201.22 g/mol
• CAS No.: 50741-46-3

Description

Ethyl quinoline-3-carboxylate is an organic compound belonging to the quinoline family. Quinoline derivatives are known for their diverse biological activities and are widely used in medicinal chemistry. This compound is a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals due to its unique structural features.

Scientific Research Applications

Ethyl quinoline-3-carboxylate has numerous applications in scientific research:

Chemistry: It serves as a building block for the synthesis of complex organic molecules and heterocycles.

Biology: The compound is used in the development of bioactive molecules with potential therapeutic properties.

Medicine: this compound derivatives are investigated for their antimicrobial, anticancer, and anti-inflammatory activities.

Industry: It is utilized in the production of agrochemicals and dyes.

Mechanism of Action

Target of Action

Ethyl quinoline-3-carboxylate is a derivative of quinoline, a nitrogen-based heterocyclic aromatic compound . Quinoline and its derivatives have been reported as potential antitumor agents . They may inhibit tumor growth through various mechanisms such as cell cycle arrest, apoptosis, inhibition of angiogenesis, disruption of cell migration, and modulation of nuclear receptor responsiveness . Moreover, quinoline-3-carboxylate derivatives have shown potential antibacterial activity against Bacillus subtilis and Vibrio cholera .

Mode of Action

For instance, they may inhibit tumor growth by inducing cell cycle arrest and apoptosis . They can also disrupt cell migration and modulate nuclear receptor responsiveness .

Biochemical Pathways

Quinoline-3-carboxylates, including this compound, are synthesized from o-aminobenzophenones through base-catalyzed Friedlander condensations . The resulting ethyl-2-oxoquinoline-3-carboxylates are then converted into 2-chloroquinoline-3-carboxylates by reaction with POCl3 . These compounds can affect various biochemical pathways, leading to their diverse biological activities .

Pharmacokinetics

In silico metabolic analysis of similar quinoline-3-carboxylate compounds suggests that cyp2c9 and cyp3a4 are the major p450 enzymes involved in their metabolism . This information could provide insights into the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of this compound.

Result of Action

The result of this compound’s action is likely to be dependent on its specific targets and the cellular context. For instance, if it targets tumor cells, it may lead to cell cycle arrest and apoptosis, thereby inhibiting tumor growth . If it targets bacteria, it may exert antibacterial effects .

Safety and Hazards

Ethyl quinoline-3-carboxylate is considered hazardous by the 2012 OSHA Hazard Communication Standard. It can cause skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure) with the respiratory system being the target organ.

Future Directions

Quinoline motifs are essential in several pharmacologically active heterocyclic compounds due to their various applications in medicinal and industrial chemistry. Therefore, the quinoline scaffolds signify a unique class of pharmacophores present in various therapeutic agents. The search continues to find a better and improved methodology for the preparation of these important quinolines.

Biochemical Analysis

Cellular Effects

Quinoline derivatives have been shown to possess antibacterial activity, suggesting that they may influence cellular processes such as cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

It is likely that, like other quinoline derivatives, it exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Dosage Effects in Animal Models

One study has shown that a related compound, Paquinimod, has beneficial effects in a mouse model for liver fibrosis .

Preparation Methods

Synthetic Routes and Reaction Conditions: Ethyl quinoline-3-carboxylate can be synthesized through several methods. One common approach involves the cyclopropanation-ring expansion reaction of indoles with halodiazoacetates, catalyzed by rhodium (II) complexes . The reaction typically proceeds under mild conditions, yielding the desired quinoline structure.

Industrial Production Methods: In industrial settings, the synthesis of this compound often employs green chemistry principles. Methods such as microwave-assisted synthesis, solvent-free reactions, and the use of recyclable catalysts like molecular iodine or nano zinc oxide are preferred . These methods not only enhance the efficiency of the synthesis but also reduce the environmental impact.

Chemical Reactions Analysis

Types of Reactions: Ethyl quinoline-3-carboxylate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinoline-3-carboxylic acid.

Reduction: Reduction reactions can convert it into quinoline-3-carboxylate derivatives with different functional groups.

Substitution: Nucleophilic substitution reactions can introduce various substituents at different positions on the quinoline ring.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents like alkyl halides or acyl chlorides are employed in substitution reactions.

Major Products: The major products formed from these reactions include quinoline-3-carboxylic acid, quinoline-3-carboxylate derivatives, and various substituted quinolines.

Comparison with Similar Compounds

• Quinoline-2-carboxylate
• Quinoline-4-carboxylate
• Ethyl 2,4-dimethylquinoline-3-carboxylate

Synthesis routes and methods

Procedure details

In a sealable tube, concentrated sulfuric acid (32 □L) was added to a solution of potassium quinoline-3-carboxylate in ethanol (1 mL). The flask was sealed and heated at 85° C. for 24 h. The mixture was cooled to ambient temperature, basified with 1 M sodium carbonate (10 mL), and the product was extracted with dichloromethane (3×15 mL). The organic fractions were dried over sodium sulfate and concentrated. Purification of the product by flash column chromatography (10% to 20% EtOAc/hexane) afforded the title compound (292 mg, 1.45 mmol). MS m/z: 202 (M+1).